2-(2-fluorophenoxy)-N-(2-(6-oxo-3-(1H-1,2,4-triazol-1-yl)pyridazin-1(6H)-yl)ethyl)propanamide

• IUPAC Name: 2-(2-fluorophenoxy)-N-[2-[6-oxo-3-(1,2,4-triazol-1-yl)pyridazin-1-yl]ethyl]propanamide
• InChI: InChI=1S/C17H17FN6O3/c1-12(27-14-5-3-2-4-13(14)18)17(26)20-8-9-23-16(25)7-6-15(22-23)24-11-19-10-21-24/h2-7,10-12H,8-9H2,1H3,(H,20,26)
• InChI Key: YJJPBEHWOWQXID-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)NCCN1C(=O)C=CC(=N1)N2C=NC=N2)OC3=CC=CC=C3F
• Molecular Formula: C17H17FN6O3
• Molecular Weight: 372.4 g/mol

Description

2-(2-fluorophenoxy)-N-(2-(6-oxo-3-(1H-1,2,4-triazol-1-yl)pyridazin-1(6H)-yl)ethyl)propanamide is a useful research compound. Its molecular formula is C17H17FN6O3 and its molecular weight is 372.36. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Compounds in Medicinal Chemistry

Heterocyclic compounds, such as pyridazine analogs, have demonstrated considerable pharmaceutical importance. A study focused on the synthesis, structure analysis, and theoretical calculations of a pyridazine derivative highlighted its potential applications in drug design and development. This work detailed the synthesis process, structural elucidation using spectroscopic techniques, and theoretical studies to understand the molecular properties of the compound (Sallam et al., 2021).

Synthesis and Biological Activities of Derivatives

Another study investigated the synthesis and characterization of 2-(6-methoxy-2-naphthyl)propionamide derivatives, evaluating their antibacterial and antifungal activities. The research highlighted the potential of these compounds as antimicrobial agents, providing insights into structure-activity relationships and the synthesis of compounds with significant biological activities (Helal et al., 2013).

Advanced Synthetic Techniques for Heterocyclic Compounds

Further research into the synthesis, crystal structure characterization, and DFT calculations of triazole pyridazine derivatives emphasized the importance of heterocyclic compounds in developing new therapeutic agents. This study not only presented the synthesis and characterization of novel compounds but also explored their molecular interactions and stability through theoretical calculations (Sallam et al., 2021).